Cas no 886501-62-8 (4'-Chloro-3'-(trifluoromethoxy)acetophenone)

4'-Chloro-3'-(trifluoromethoxy)acetophenone is a fluorinated aromatic ketone derivative characterized by its chloro and trifluoromethoxy substituents on the phenyl ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of both electron-withdrawing groups enhances its reactivity in nucleophilic substitution and cross-coupling reactions, making it valuable for constructing complex molecular frameworks. Its stability under standard conditions and well-defined purity profile ensure consistent performance in synthetic applications. The trifluoromethoxy group further contributes to lipophilicity, which is advantageous in bioactive compound design. Suitable for use under controlled laboratory conditions, it is typically handled with standard safety precautions for halogenated organics.

4'-Chloro-3'-(trifluoromethoxy)acetophenone structure

886501-62-8 structure

Product Name:4'-Chloro-3'-(trifluoromethoxy)acetophenone

CAS No:886501-62-8

MF:C₉H₆ClF₃O₂

MW:238.590952396393

CID:3142828

PubChem ID:17750709

Update Time:2025-06-07

4'-Chloro-3'-(trifluoromethoxy)acetophenone Chemical and Physical Properties

Names and Identifiers

- 1-(4-Chloro-3-(trifluoromethoxy)phenyl)ethanone
- SCHEMBL20702550
- JS-4457
- 886501-62-8
- 1-[4-chloro-3-(trifluoromethoxy)phenyl]ethan-1-one
- MFCD06660263
- 4'-Chloro-3'-(trifluoromethoxy)acetophenone
- YPQWPOKMQSSQAA-UHFFFAOYSA-N
- 1-[4-chloro-3-(trifluoromethoxy)phenyl]ethanone
- AKOS015956518
- MDL： MFCD06660263
- Inchi： 1S/C9H6ClF3O2/c1-5(14)6-2-3-7(10)8(4-6)15-9(11,12)13/h2-4H,1H3
- InChI Key： YPQWPOKMQSSQAA-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(C)=O)=CC=1OC(F)(F)F

Computed Properties

Exact Mass: 238.0008416g/mol
Monoisotopic Mass: 238.0008416g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 26.3Å²

4'-Chloro-3'-(trifluoromethoxy)acetophenone Pricemore >>

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Apollo Scientific	PC302976-1g	4'-Chloro-3'-(trifluoromethoxy)acetophenone	886501-62-8	98%	1g	£65.00	2025-02-21
Apollo Scientific	PC302976-5g	4'-Chloro-3'-(trifluoromethoxy)acetophenone	886501-62-8	98%	5g	£195.00	2025-02-21
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